Cas no 7244-82-8 (3-(ethylthio)propanoic acid)

3-(Ethylthio)propanoic acid is a sulfur-containing carboxylic acid with the molecular formula C₅H₁₀O₂S. This compound features an ethylthio group (–SCH₂CH₃) attached to the propanoic acid backbone, imparting unique reactivity and applications in organic synthesis. It serves as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals, particularly where thioether functionalities are required. The ethylthio group enhances lipophilicity, which can influence solubility and binding properties in target molecules. Its well-defined structure and moderate stability make it suitable for controlled reactions, such as nucleophilic substitutions or condensations. The compound is typically handled under standard laboratory conditions, with attention to proper storage to prevent degradation.
3-(ethylthio)propanoic acid structure
3-(ethylthio)propanoic acid structure
Product Name:3-(ethylthio)propanoic acid
CAS No:7244-82-8
MF:C5H10O2S
MW:134.196700572968
CID:977153
PubChem ID:81659
Update Time:2025-06-07

3-(ethylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(ethylsulfanyl)propanoic acid
    • 3-(Ethylthio)propanoic acid
    • 3-ethylsulfanylpropanoic acid
    • 3-(ethylthio)propanoic acid(SALTDATA: FREE)
    • 3-(ethylthio)propionic acid
    • 3-Aethylmercapto-propionsaeure
    • 3-ethylsulfanyl-propionic acid
    • 3-Ethylthiopropionate
    • 4-thiahexanoic acid
    • ethylthiopropionic acid
    • Propanoic acid,3-(ethylthio)
    • S-Aethyl-thiohydracrylsaeure
    • LS-01616
    • NSC 147636
    • 3-(Ethylthio)propanoicacid
    • SCHEMBL1196750
    • 7244-82-8
    • NSC-147636
    • Beta-Ethylmercaptopropionic acid
    • P7FX7M8TCE
    • SY082180
    • MFCD08272195
    • Z197206046
    • DTXSID30222738
    • UNII-P7FX7M8TCE
    • FT-0679005
    • AT30025
    • A866261
    • Propionic acid, 3-(ethylthio)-
    • CS-0249654
    • NSC147636
    • AKOS000187513
    • EN300-44252
    • 2-METHYLENE-PENTANEDIOICACID
    • Propanoic acid, 3-(ethylthio)-
    • 3-Athylmercapto-propionsaure
    • STK503099
    • 3-ethyl thiopropionate
    • Propionic acid, 3-(ethylthio)-(8CI)
    • ALBB-004315
    • DTXCID60145229
    • Propanoic acid, 3-(ethylthio)-(9CI)
    • 3-(ethylthio)propanoic acid
    • MDL： MFCD08272195
    • Inchi： 1S/C5H10O2S/c1-2-8-4-3-5(6)7/h2-4H2,1H3,(H,6,7)
    • InChI Key： MSFAOLUZTRRBJG-UHFFFAOYSA-N
    • SMILES： S(CC)CCC(=O)O

Computed Properties

  • Exact Mass: 134.04000
  • Monoisotopic Mass: 134.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 72.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.492
  • PSA: 62.60000
  • LogP: 1.21420
  • Vapor Pressure: Not available

3-(ethylthio)propanoic acid Security Information

3-(ethylthio)propanoic acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(ethylthio)propanoic acid Pricemore >>

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